Cas no 1205751-14-9 (3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride)

• Product Name: 3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride
• CAS No: 1205751-14-9
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6635163
• PubChem ID: 121597054
• Update Time: 2025-06-27

3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-10850162
• 1205751-14-9
• 3-(1,2,3,4-tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride
• 3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride

• Inchi： 1S/C12H15NO2.ClH/c14-12(15)4-2-9-1-3-10-5-6-13-8-11(10)7-9;/h1,3,7,13H,2,4-6,8H2,(H,14,15);1H
• InChI Key： OEMJPYJJIORMGP-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC1C=CC2CCNCC=2C=1)=O

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride

Introduction to 3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride (CAS No: 1205751-14-9)

3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 1205751-14-9, belongs to the tetrahydroisoquinoline class of molecules, which are well-documented for their diverse biological activities. The structural framework of this molecule incorporates a tetrahydroisoquinolin-7-yl moiety linked to a propanoic acid hydrochloride moiety, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The tetrahydroisoquinolin-7-yl group is particularly noteworthy due to its presence in numerous bioactive natural products and pharmacologically relevant compounds. This scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, which has spurred extensive research into its derivatives. The propanoic acid hydrochloride component introduces a polar and acidic functional group, enhancing the solubility and pharmacokinetic properties of the molecule. Such structural features make 3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride a compelling subject for medicinal chemistry investigations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of this compound with greater precision. Studies suggest that the tetrahydroisoquinolin-7-yl moiety may exhibit inhibitory effects on certain kinases and ion channels, while the propanoic acid hydrochloride moiety could modulate protein-protein interactions. These findings align with the growing interest in multitarget-directed ligands (MTLs), which are designed to interact with multiple biological targets simultaneously to achieve synergistic therapeutic effects.

In the realm of drug discovery, the synthesis and optimization of 3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride have been approached through various synthetic strategies. Multi-step organic synthesis techniques have been employed to construct the complex tetrahydroisoquinolin-7-yl core, followed by functional group modifications to introduce the propanoic acid hydrochloride moiety. Advances in catalytic methods and green chemistry principles have also contributed to more efficient and sustainable synthetic routes.

The pharmacological profile of this compound is currently under investigation in several preclinical studies. Preliminary data indicate that it may possess neuroprotective properties, making it a potential candidate for treating neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. The ability of the tetrahydroisoquinolin-7-yl scaffold to penetrate the blood-brain barrier further enhances its appeal as a therapeutic agent. Additionally, its interaction with sigma receptors has been explored as a possible mechanism for its neuroprotective effects.

Another area of interest is the potential antimicrobial activity of 3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride. The unique structural features of this molecule may enable it to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Such properties could make it valuable in developing novel antibiotics or antimicrobial agents to combat resistant bacterial strains.

The development of novel analytical methods has also played a crucial role in studying this compound. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are among the techniques used to characterize its structure and purity. These methods ensure that the compound meets stringent quality standards before it can be advanced to clinical trials.

Future directions in research on 3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride include exploring its mechanism of action at a molecular level and identifying any potential side effects or toxicities. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate preclinical findings into clinical applications. The integration of machine learning algorithms for predicting drug-like properties has also shown promise in accelerating the drug discovery process.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for designing new molecules with enhanced biological activity and improved pharmacokinetic profiles. The insights gained from studying 3-(1,2,3,4-Tetrahydroisoquinolin-7-yl)propanoic acid hydrochloride can inform future drug design strategies and contribute to the broader goal of developing safer and more effective treatments for various diseases.